Cas no 1125447-12-2 (4-4-(Dimethylcarbamoyl)phenylphenylacetic acid)

• Product Name: 4-4-(Dimethylcarbamoyl)phenylphenylacetic acid
• CAS No: 1125447-12-2
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• MDL: MFCD20231501
• CID: 1037878
• PubChem ID: 39804575
• Update Time: 2025-06-09

4-4-(Dimethylcarbamoyl)phenylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4'-(Dimethylcarbamoyl)-[1,1'-biphenyl]-4-yl)acetic acid
• 2-[4-[4-(dimethylcarbamoyl)phenyl]phenyl]acetic acid
• 4-[4-(Dimethylcarbamoyl)phenyl]phenylacetic acid
• FS-5306
• 1125447-12-2
• BRD-K45275898-001-01-3
• DTXSID00653818
• AKOS015893154
• CS-0207573
• 2-(4'-(Dimethylcarbamoyl)-[1,1'-biphenyl]-4-yl)aceticacid
• [4'-(Dimethylcarbamoyl)[1,1'-biphenyl]-4-yl]acetic acid
• MFCD20231501
• AVB44712
• 4-4-(Dimethylcarbamoyl)phenylphenylacetic acid

• MDL： MFCD20231501
• Inchi： 1S/C17H17NO3/c1-18(2)17(21)15-9-7-14(8-10-15)13-5-3-12(4-6-13)11-16(19)20/h3-10H,11H2,1-2H3,(H,19,20)
• InChI Key： PNDFYMXSXHPYSF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC(CC(=O)O)=CC=1)N(C)C

Computed Properties

• Exact Mass: 283.12100
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61000
• LogP: 2.68250

Additional information on 4-4-(Dimethylcarbamoyl)phenylphenylacetic acid

Introduction to 4-4-(Dimethylcarbamoyl)phenylphenylacetic acid (CAS No. 1125447-12-2)

4-4-(Dimethylcarbamoyl)phenylphenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1125447-12-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenylacetic acid derivatives, characterized by its unique structural framework that integrates a dimethylcarbamoyl group at the para position of a biphenyl moiety. Such structural motifs are often exploited in medicinal chemistry for their potential bioactivity and modularity in drug design.

The molecular structure of 4-4-(Dimethylcarbamoyl)phenylphenylacetic acid consists of two aromatic rings linked by a phenylacetic acid side chain, with the dimethylcarbamoyl functional group attached to one of the aromatic rings. This configuration imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications. The presence of the carbamoyl group not only influences the compound's solubility and metabolic stability but also provides a reactive site for conjugation with other biomolecules, such as peptides or nucleotides, in the development of biopharmaceuticals.

In recent years, 4-4-(Dimethylcarbamoyl)phenylphenylacetic acid has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its derivatives have shown promise in preclinical studies as modulators of various biological pathways, including inflammation, pain signaling, and neurodegenerative diseases. The dimethylcarbamoyl moiety, in particular, has been implicated in enhancing binding affinity to specific target proteins, thereby improving pharmacological efficacy.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. For instance, researchers have investigated its derivatives as inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in prostaglandin synthesis and are implicated in conditions such as arthritis and inflammatory bowel disease. The biphenyl core enhances lipophilicity, facilitating membrane penetration, while the acetic acid side chain contributes to interactions with polar residues in protein active sites.

The synthesis of 4-4-(Dimethylcarbamoyl)phenylphenylacetic acid typically involves multi-step organic reactions, starting from commercially available aromatic precursors. Key synthetic strategies include Friedel-Crafts acylation to introduce the phenylacetic acid side chain, followed by nucleophilic substitution or condensation reactions to incorporate the dimethylcarbamoyl group. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, enabling higher yields and improved scalability for industrial applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 4-4-(Dimethylcarbamoyl)phenylphenylacetic acid derivatives with biological targets. These studies often employ docking algorithms to predict binding affinities and identify key hydrogen bonding networks or hydrophobic interactions that contribute to drug-receptor specificity. Such insights are critical for optimizing lead compounds during drug discovery pipelines.

The pharmacokinetic properties of this compound are also under active investigation. In vitro and in vivo studies have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) profiles. The dimethylcarbamoyl group influences metabolic pathways by potentially interacting with cytochrome P450 enzymes, while the phenyl rings contribute to tissue distribution through lipophilic properties. These findings are essential for predicting clinical efficacy and minimizing potential side effects.

Emerging research highlights the utility of 4-4-(Dimethylcarbamoyl)phenylphenylacetic acid in combinatorial chemistry and library screening programs. By systematically varying substituents on its core structure—such as introducing halogens or alkoxycarbonyl groups—chemists can generate libraries of compounds with diverse bioactivities. High-throughput screening (HTS) techniques then enable rapid identification of promising candidates for further development.

The role of CAS No. 1125447-12-2 as a reference point underscores its importance in academic and industrial research. Databases such as Reaxys or SciFinder frequently cite this compound in patents and scientific literature related to novel drug candidates. Its unique structural features make it a valuable building block for medicinal chemists seeking innovative solutions to complex therapeutic challenges.

Future directions in research may explore greener synthetic routes to 4-4-(Dimethylcarbamoyl)phenylphenylacetic acid, leveraging biocatalysis or flow chemistry to improve sustainability without compromising yield or purity. Additionally, exploring its applications beyond traditional pharmaceuticals—such as in agrochemicals or material science—could open new avenues for commercialization.